Cas no 1131335-38-0 (tert-Butyl 5-methoxypyridin-3-yl carbonate)

• Product Name: tert-Butyl 5-methoxypyridin-3-yl carbonate
• CAS No: 1131335-38-0
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD11857629
• CID: 1078759
• PubChem ID: 329770993
• Update Time: 2025-06-08

tert-Butyl 5-methoxypyridin-3-yl carbonate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-methoxypyridin-3-yl carbonate
• tert-butyl (5-methoxypyridin-3-yl) carbonate
• DB-060273
• DTXSID00673834
• 1131335-38-0
• tert-butyl(5-methoxypyridin-3-yl)carbonate
• tert-Butyl 5-methoxypyridin-3-yl carbonate, AldrichCPR
• MFCD11857629
• CS-0440986
• AKOS015840261

• MDL： MFCD11857629
• Inchi： 1S/C11H15NO4/c1-11(2,3)16-10(13)15-9-5-8(14-4)6-12-7-9/h5-7H,1-4H3
• InChI Key： FZUPBWGAAZEDGQ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=NC=C(C=1)OC)C(C)(C)C

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

tert-Butyl 5-methoxypyridin-3-yl carbonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl 5-methoxypyridin-3-yl carbonate

Introduction to Tert-Butyl 5-methoxypyridin-3-yl carbonate (CAS No. 1131335-38-0)

Tert-butyl 5-methoxypyridin-3-yl carbonate, identified by its CAS number 1131335-38-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives class, which is widely recognized for its diverse biological activities and potential applications in drug development. The presence of both a tert-butyl group and a methoxy substituent in the pyridine ring enhances its chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The tert-butyl 5-methoxypyridin-3-yl carbonate structure is particularly interesting due to its ability to serve as a versatile building block in the synthesis of more complex molecules. In recent years, there has been a growing interest in pyridine-based compounds due to their role as pharmacophores in numerous therapeutic agents. The carbonate moiety in this compound not only contributes to its solubility but also facilitates various chemical transformations, such as nucleophilic substitution reactions, which are crucial in medicinal chemistry.

One of the most compelling aspects of Tert-butyl 5-methoxypyridin-3-yl carbonate is its application in the development of novel pharmaceuticals. Researchers have leveraged this compound to synthesize inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating small-molecule inhibitors for enzymes involved in cancer metabolism. The 5-methoxy group, in particular, has been shown to modulate the electronic properties of the pyridine ring, thereby influencing the binding affinity and selectivity of the resulting drug candidates.

Recent advancements in computational chemistry have further highlighted the potential of Tert-butyl 5-methoxypyridin-3-yl carbonate. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in protein targets, suggesting its suitability for designing highly specific inhibitors. These insights have been instrumental in guiding experimental efforts to optimize lead compounds for clinical trials. The integration of experimental data with computational predictions has accelerated the drug discovery process, making compounds like Tert-butyl 5-methoxypyridin-3-yl carbonate indispensable tools for medicinal chemists.

The synthesis of Tert-butyl 5-methoxypyridin-3-yl carbonate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic pathways. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the tert-butyl and methoxy groups onto the pyridine core with high regioselectivity. These synthetic strategies not only enhance the scalability of production but also minimize unwanted byproducts, ensuring the purity required for pharmaceutical applications.

In addition to its pharmaceutical applications, Tert-butyl 5-methoxypyridin-3-yl carbonate has found utility in materials science. Its unique structural features make it a suitable candidate for developing functional materials with enhanced electronic properties. Researchers are exploring its potential as a ligand in catalytic systems and as a precursor for organic semiconductors. The ability to fine-tune its electronic characteristics through structural modifications opens up new avenues for innovation in both chemistry and materials science.

The safety profile of Tert-butyl 5-methoxypyridin-3-yl carbonate is another critical consideration in its application across various fields. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have consistently shown that the compound exhibits low toxicity under recommended handling conditions, making it safe for use in research and industrial settings. However, as with any chemical substance, proper handling procedures must be followed to ensure worker safety and environmental protection.

The future prospects of Tert-butyl 5-methoxypyridin-3-yl carbonate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Collaborative efforts between academia and industry are expected to drive further innovation, leading to new therapeutic agents and advanced materials based on this versatile compound. As our understanding of molecular interactions continues to evolve, so too will the roles played by compounds like Tert-butyl 5-methoxypyridin-3-yl carbonate in addressing some of the most pressing challenges in science and medicine.